N'-[(4-methylbenzoyl)oxy]-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 4-methylbenzoate
• InChI: InChI=1S/C14H13N3O2/c1-10-4-6-11(7-5-10)14(18)19-17-13(15)12-3-2-8-16-9-12/h2-9H,1H3,(H2,15,17)
• InChI Key: DFARAYXOTKVVOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)ON=C(C2=CN=CC=C2)N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O/N=C(/C2=CN=CC=C2)\N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N'-[(4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is a chemical compound that has been extensively researched due to its potential applications in the pharmaceutical industry. This compound is also known as MPPI and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. The purpose of

Mechanism of Action

The mechanism of action of MPPI is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. MPPI has been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which is thought to be beneficial in the treatment of Alzheimer's disease. MPPI has also been shown to inhibit the production of pro-inflammatory cytokines, which is thought to be beneficial in the treatment of inflammatory diseases.
Biochemical and Physiological Effects
MPPI has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in acetylcholine levels. This increase in acetylcholine levels is thought to be beneficial in the treatment of Alzheimer's disease. MPPI has also been shown to inhibit the production of pro-inflammatory cytokines, which is thought to be beneficial in the treatment of inflammatory diseases. Additionally, MPPI has been shown to have activity against a variety of cancer cell lines, which is thought to be due to its inhibition of various enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

MPPI has several advantages and limitations for lab experiments. One advantage is its activity against a variety of cancer cell lines, which makes it a promising candidate for further research in the field of cancer therapeutics. Another advantage is its potential use as an anti-inflammatory agent, which could have applications in the treatment of a variety of inflammatory diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments. Additionally, the synthesis method for MPPI can be complex and time-consuming, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on MPPI. One direction is to further investigate its mechanism of action, which could lead to the development of more effective treatments for Alzheimer's disease and inflammatory diseases. Another direction is to optimize its synthesis method to make it more efficient and cost-effective. Additionally, further research is needed to determine the efficacy of MPPI in vivo, which could lead to its development as a pharmaceutical drug. Finally, research is needed to investigate the potential use of MPPI in combination with other drugs, which could lead to more effective treatments for a variety of diseases.

Scientific Research Applications

MPPI has been studied for its potential applications in the pharmaceutical industry. It has been shown to have activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. MPPI has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, MPPI has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine.